2,5-dichloro-N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2,5-dichloro-N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H11Cl2N3OS/c1-9-4-2-3-5-11(9)15-20-21-16(23-15)19-14(22)12-8-10(17)6-7-13(12)18/h2-8H,1H3,(H,19,21,22)
• InChI Key: DQUCOEVDPHNXFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H11Cl2N3OS
• Molecular Weight: 364.2 g/mol
• CAS No.: 392243-40-2

Description

2,5-dichloro-N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C16H11Cl2N3OS and its molecular weight is 364.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods and Chemical Properties

• The oxidative dimerization of thioamides has been utilized to prepare 3,5-disubstituted 1,2,4-thiadiazoles, indicating a method for synthesizing compounds related to the queried chemical. This synthesis process involves the reaction of thioamides with electrophilic reagents, leading to high yields under mild conditions (Takikawa et al., 1985).
• Research on the solvent polarizability effects on keto/enol equilibrium of bioactive molecules from the 1,3,4-thiadiazole group has shown that solvent-induced tautomerism does not depend on the electric dipole moment but rather on the average electric polarizability. This finding is crucial for understanding the chemical behavior of thiadiazole derivatives in different environments (Matwijczuk et al., 2017).

Biological Activities and Applications

• Microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives has shown significant anticancer activity against several human cancer cell lines. These findings underscore the potential therapeutic applications of thiadiazole derivatives (Tiwari et al., 2017).
• Novel fluorescent N,O-chelated fluorine-boron benzamide complexes containing thiadiazoles have been synthesized, exhibiting excellent photophysical properties, including large Stokes shifts and solid-state fluorescence. This suggests potential applications in materials science and sensor development (Zhang et al., 2017).
• Studies on the nematocidal activity of novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety have revealed compounds with significant activity against Bursaphelenchus xylophilus, indicating potential for agricultural applications (Liu et al., 2022).